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Compound of Interest

Compound Name:
2-Amino-2-(4-

methylphenyl)ethanol

CAS No.: 157142-48-8

Cat. No.: B111996

Get Quote

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive overview of the chemical properties, synthesis,

applications, and safety considerations for 2-Amino-2-(4-methylphenyl)ethanol. It is intended

for researchers, scientists, and professionals in drug development and organic synthesis who

require a detailed understanding of this versatile chemical intermediate.

Core Chemical Identity and Structure
2-Amino-2-(4-methylphenyl)ethanol, also known as 2-amino-2-(p-tolyl)ethan-1-ol, is a chiral

amino alcohol. Its structure features a central chiral carbon bonded to a p-tolyl group (a

benzene ring with a methyl group at position 4), an amino group, a hydroxymethyl group, and a

hydrogen atom. This specific arrangement makes it a valuable building block in asymmetric

synthesis.

The primary identifier for this compound is its CAS Number: 157142-48-8[1][2][3].
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Molecular Structure
The structural formula of 2-Amino-2-(4-methylphenyl)ethanol is fundamental to

understanding its reactivity and utility.
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Phase 1: Pre-synthesis & Reaction

Phase 2: Cleavage & Purification

Phase 3: Analysis & Final Product

Start: Procure
2-Amino-2-(p-tolyl)ethanol

(Chiral Intermediate)

Couple Intermediate with
Prochiral Substrate A

Stereoselective Reaction
(e.g., Reduction, Alkylation)

to form Diastereomer B

Cleave Chiral Auxiliary
(e.g., via Hydrolysis)

Intermediate Product B

Purification of Target Molecule C
(e.g., Chromatography)

Structural Verification
(NMR, MS)

Purified Product C

Chiral Purity Analysis
(Chiral HPLC, Polarimetry)

End: Enantiomerically Pure
Target Molecule C

Click to download full resolution via product page

Caption: Generalized workflow for using a chiral intermediate in pharmaceutical synthesis.
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Safety, Handling, and Storage
Proper handling of 2-Amino-2-(4-methylphenyl)ethanol is crucial to ensure laboratory safety.

Although a comprehensive, peer-reviewed toxicity profile is not readily available, Safety Data

Sheets (SDS) from suppliers provide essential guidance.[1]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection. In case of dust formation or aerosols, use a suitable respirator.[4]

First-Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen.[1]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

soap and plenty of water.[1]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes and consult a doctor.

[1][4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1][4]

Fire-Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing

media.[1]

Storage: Store in a well-ventilated, dry, and cool place. Keep the container tightly closed and

store locked up.[4] It should be kept away from strong oxidizing agents.[4]

It is important to note that while the SDS for the specific CAS number 157142-48-8 indicates

"no data available" for many hazard classifications, related amino alcohol compounds can

cause skin irritation, serious eye damage, and may be harmful if swallowed.[1][5] Therefore,

treating this compound with a high degree of caution is imperative.

Conclusion
2-Amino-2-(4-methylphenyl)ethanol is a specialty chemical with significant value in modern

organic synthesis, particularly for the pharmaceutical industry. Its utility as a chiral intermediate

and auxiliary is central to the efficient and stereoselective production of complex molecules.
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Researchers and drug development professionals can leverage its unique structural features to

advance their synthetic programs, provided that appropriate safety and handling protocols are

rigorously followed. Further research into its pharmacological properties and development of

novel applications will continue to define its role in chemical science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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